molecular formula C18H20N2O4 B5805163 2-[3-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide

2-[3-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide

Cat. No. B5805163
M. Wt: 328.4 g/mol
InChI Key: LJGYEOSWUSUHDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[3-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide, commonly known as ACPA, is a chemical compound that has gained significant attention in the field of scientific research. ACPA belongs to the class of compounds known as CB1 receptor antagonists and has been studied for its potential therapeutic benefits in various medical conditions.

Mechanism of Action

ACPA acts as a CB1 receptor antagonist and binds to the CB1 receptor in the brain and peripheral nervous system. This binding blocks the activity of the CB1 receptor, which results in the reduction of inflammation and pain.
Biochemical and Physiological Effects:
ACPA has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. ACPA has also been found to reduce oxidative stress and protect neurons from damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using ACPA in lab experiments is that it has a high affinity for the CB1 receptor, which makes it a potent antagonist. ACPA is also relatively stable and can be used in long-term experiments. However, one of the limitations of using ACPA is that it can have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of ACPA. One area of interest is the potential use of ACPA in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the study of ACPA in pain management, as it has been shown to have analgesic properties. Additionally, further research is needed to understand the potential off-target effects of ACPA and how they may impact the interpretation of results in lab experiments.
Conclusion:
In conclusion, ACPA is a chemical compound that has shown promising results in scientific research for its potential therapeutic benefits in various medical conditions. Its high affinity for the CB1 receptor and potent antagonist properties make it a valuable tool in lab experiments. However, further research is needed to fully understand its potential off-target effects and its use in the treatment of various medical conditions.

Synthesis Methods

The synthesis of ACPA involves a multi-step process that includes the reaction of 2-bromoanisole with 3-nitrophenol to form 2-(3-nitrophenoxy)anisole. This intermediate is then reduced with tin and hydrochloric acid to form 2-(3-aminophenoxy)anisole. The final step involves the reaction of 2-(3-aminophenoxy)anisole with ethyl 4-bromobenzyl ether and acetic anhydride to form ACPA.

Scientific Research Applications

ACPA has been studied for its potential therapeutic benefits in various medical conditions. It has been found to have anti-inflammatory, analgesic, and neuroprotective properties. ACPA has been studied in animal models of multiple sclerosis, Parkinson's disease, and Alzheimer's disease, and has shown promising results in reducing inflammation and protecting neurons.

properties

IUPAC Name

2-(3-acetamidophenoxy)-N-(4-ethoxyphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N2O4/c1-3-23-16-9-7-14(8-10-16)20-18(22)12-24-17-6-4-5-15(11-17)19-13(2)21/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJGYEOSWUSUHDB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC(=C2)NC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[3-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.